Cas no 1379863-12-3 (3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1379863-12-3
• CID: 4595436
• Update Time: 2025-05-21

3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

Additional information on 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

3-(5-Bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic Acid: A Comprehensive Overview

3-(5-Bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1379863-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This benzofuran derivative features a unique molecular structure combining a 5-bromo-substituted benzofuran core with a Boc-protected amino acid moiety, making it valuable for drug discovery applications.

The compound's molecular formula is C₁₆H₁₈BrNO₅, with a molecular weight of 384.22 g/mol. Its structural complexity arises from three key components: the aromatic bromobenzofuran system, the tert-butoxycarbonyl (Boc) protecting group, and the propanoic acid functionality. This combination creates a versatile scaffold for developing novel therapeutic agents.

Recent scientific literature highlights the growing importance of benzofuran-based compounds in addressing modern healthcare challenges. Researchers are particularly interested in their potential applications for neurological disorders and metabolic diseases, aligning with current trends in precision medicine and targeted drug delivery systems.

The Boc-protected amino acid segment in this compound serves multiple purposes in synthetic chemistry. It provides stability during reactions while allowing selective deprotection when needed. This feature makes 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid particularly useful for peptide coupling reactions and the construction of more complex molecular architectures.

From a synthetic chemistry perspective, the bromine substituent at the 5-position offers valuable reactivity for further functionalization through various cross-coupling reactions. This includes palladium-catalyzed processes like Suzuki, Stille, or Sonogashira couplings, which are fundamental tools in modern medicinal chemistry and drug discovery programs.

The compound's physicochemical properties have been carefully characterized to support research applications. It typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Solubility studies show moderate solubility in polar organic solvents like DMSO and DMF, which is advantageous for laboratory handling and reaction conditions.

Quality control parameters for CAS 1379863-12-3 include rigorous purity assessments, typically exceeding 95% by HPLC analysis. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to verify structural integrity and confirm batch-to-batch consistency.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for heterocyclic building blocks in drug development. The benzofuran core is recognized as a privileged structure in medicinal chemistry, appearing in various clinically approved drugs and investigational compounds.

The global market for specialized pharmaceutical intermediates like 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid has shown steady growth, driven by increased R&D investment in novel therapeutic areas. Industry reports suggest particular demand in the development of central nervous system (CNS) therapeutics and metabolic disorder treatments.

Researchers frequently inquire about synthetic protocols involving this compound. Common questions include optimal conditions for Boc deprotection, strategies for further functionalization of the bromine position, and methods for incorporating the amino acid moiety into larger molecular systems. These queries reflect the compound's utility in diverse synthetic applications.

From a safety perspective, standard laboratory precautions are recommended when handling this material. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be used, consistent with good laboratory practices for all chemical substances.

The compound's storage requirements typically suggest keeping it in a cool, dry environment, protected from light and moisture. These conditions help maintain stability and prevent degradation of both the Boc protecting group and the acid functionality over extended periods.

Analytical reference standards of 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid are increasingly available from specialty chemical suppliers, supporting the growing research interest in this structural class. The availability of high-purity material facilitates reproducible results in experimental studies.

Future research directions for this compound class may explore its potential in bioconjugation chemistry, particularly for developing targeted therapeutics. The combination of aromatic character, functional group diversity, and synthetic accessibility makes it attractive for creating novel drug candidates with improved pharmacological profiles.

In summary, 3-(5-bromo-1-benzofuran-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid represents an important building block in contemporary medicinal chemistry. Its structural features and synthetic versatility position it as a valuable tool for researchers developing next-generation therapeutic agents across multiple disease areas.